N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide

• IUPAC Name: N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C12H12N2O2/c1-14(2)12(15)10-8-16-11(13-10)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key: IUUBVSUKPWRMQZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=COC(=N1)C2=CC=CC=C2
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide (DMXAA) is a synthetic compound that has been studied for its potential use in cancer treatment. DMXAA has been found to have anti-tumor activity by inducing tumor necrosis and inhibiting tumor angiogenesis.

Mechanism of Action

N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide has been found to activate the STING (stimulator of interferon genes) pathway, which leads to the production of type I interferons and pro-inflammatory cytokines. This activation of the immune system leads to the induction of tumor necrosis and inhibition of tumor angiogenesis.
Biochemical and Physiological Effects
N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide has been found to have several biochemical and physiological effects. N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide has been found to increase the production of pro-inflammatory cytokines, activate the immune system, and induce tumor necrosis. N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide has also been found to inhibit tumor angiogenesis and enhance the efficacy of chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide in lab experiments is its ability to induce tumor necrosis and inhibit tumor angiogenesis. This makes it a useful tool for studying tumor biology and testing the efficacy of anti-tumor therapies. However, one limitation of using N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide in lab experiments is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

For N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide research include investigating its potential use in combination with other anti-tumor therapies and exploring its use in other disease settings.

Synthesis Methods

N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide can be synthesized through a multi-step process that involves the reaction of 2-amino-5-phenyl-1,3-oxazole-4-carboxylic acid with dimethyl sulfate, followed by the reaction with thionyl chloride and then with ammonia. The final product is obtained by reacting the resulting intermediate with acetic anhydride.

Scientific Research Applications

N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide has been extensively studied for its anti-tumor activity. In preclinical studies, N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide has been found to induce tumor necrosis and inhibit tumor angiogenesis by activating the immune system and increasing the production of pro-inflammatory cytokines. N,N-dimethyl-2-phenyl-1,3-oxazole-4-carboxamide has also been found to enhance the efficacy of chemotherapy and radiation therapy in animal models.